(5-bromo-3,4-dihydro-1H-isochromen-1-yl)methanol

• Molecular Formula: C10H11BrO2
• Molecular Weight: 243.10 g/mol
• IUPAC Name: (5-bromo-3,4-dihydro-1H-isochromen-1-yl)methanol
• InChI: InChI=1S/C10H11BrO2/c11-9-3-1-2-8-7(9)4-5-13-10(8)6-12/h1-3,10,12H,4-6H2
• InChI Key: JNBDTYWSSUFSSN-UHFFFAOYSA-N
• Canonical SMILES: C1COC(C2=C1C(=CC=C2)Br)CO

Description

(5-bromo-3,4-dihydro-1H-isochromen-1-yl)methanol is a useful research compound. Its molecular formula is C10H11BrO2 and its molecular weight is 243.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 5-bromo-3,4-dihydro-1H-isochromene-1-carboxylic acid (0.500 g, 1.94 mmol) in 1 mL of THF was added BH3. THF (3.88 mL, 3.88 mmol) drop wise at 0° C. The mixture was stirred at 0° C. for 2 h. The reaction was quenched with water and aqueous sodium hydroxide (1 N, 2 mL). The contents were stirred for 3 h, and then extracted with EtOAc. The organic layer was dried and concentrated to give (5-bromo-3,4-dihydro-1H-isochromen-1-yl)methanol

Synthesis routes and methods II

Procedure details

A solution of 5-bromo-3,4-dihydro-1H-isochromene-1-carboxylic acid (0.500 g, 1.94 mmol) in 1 mL of THF was added BH3.THF (3.88 mL, 3.88 mmol) drop wise at 0° C. The mixture was stirred at 0° C. for 2 h. The reaction was quenched with water and aqueous sodium hydroxide (1 N, 2 mL). The contents were stirred for 3 h, and then extracted with EtOAc. The organic layer was dried and concentrated to give (5-bromo-3,4-dihydro-1H-isochromen-1-yl)methanol